Cas no 123065-50-9 (C24 Ceramide (d17:1/24:0))

• Product Name: C24 Ceramide (d17:1/24:0)
• CAS No: 123065-50-9
• MF: C₄₁H₈₁NO₃
• MW: 636.086753606796
• CID: 4763900
• Update Time: 2025-07-22

C24 Ceramide (d17:1/24:0) Chemical and Physical Properties

Names and Identifiers

• C24 Ceramide (d17:1/24:0)

• Inchi： 1S/C41H81NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-27-29-31-33-35-37-41(45)42-39(38-43)40(44)36-34-32-30-28-26-16-14-12-10-8-6-4-2/h34,36,39-40,43-44H,3-33,35,37-38H2,1-2H3,(H,42,45)/b36-34+/t39-,40+/m0/s1
• InChI Key： OWQPALVMZWREMV-PUYNVXOJSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCCC)(=O)CCCCCCCCCCCCCCCCCCCCCCC

C24 Ceramide (d17:1/24:0) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on C24 Ceramide (d17:1/24:0)

C24 Ceramide (d17:1/24:0): A Comprehensive Overview of a Key Lipid in Cellular Function and Therapeutic Applications

C24 Ceramide (d17:1/24:0), with the CAS number 123065-50-9, is a vital sphingolipid that plays a crucial role in various cellular processes, including cell signaling, membrane structure, and apoptosis. This compound is characterized by its unique molecular structure, which consists of a sphingosine backbone with a 17-carbon unsaturated fatty acid (d17:1) and a 24-carbon saturated fatty acid (24:0) attached to the amino group. The specific configuration of C24 Ceramide (d17:1/24:0) makes it an important molecule in both basic research and therapeutic applications.

Recent studies have highlighted the multifaceted roles of ceramides in cellular biology. For instance, ceramides are known to be involved in the regulation of cell growth, differentiation, and death. They are also essential components of the lipid bilayer, contributing to the integrity and fluidity of cellular membranes. In particular, C24 Ceramide (d17:1/24:0) has been shown to have significant effects on skin barrier function and hydration, making it a valuable target for dermatological research and product development.

In the context of skin health, C24 Ceramide (d17:1/24:0) has been extensively studied for its ability to enhance skin barrier function. Research has demonstrated that this ceramide can improve skin hydration by promoting the formation of a robust lipid barrier. This is particularly important for individuals with conditions such as atopic dermatitis and psoriasis, where impaired skin barrier function is a common issue. Clinical trials have shown that topical applications of formulations containing C24 Ceramide (d17:1/24:0) can significantly reduce symptoms of dryness and irritation, leading to improved skin health and quality of life.

Beyond its dermatological applications, C24 Ceramide (d17:1/24:0) has also been investigated for its potential therapeutic benefits in other areas. For example, studies have explored its role in modulating immune responses and inflammatory processes. One recent study published in the Journal of Lipid Research found that C24 Ceramide (d17:1/24:0) can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This property makes it an attractive candidate for the development of new treatments for inflammatory diseases.

In addition to its anti-inflammatory effects, C24 Ceramide (d17:1/24:0) has been implicated in the regulation of cellular senescence and aging. Research has shown that ceramides can influence the aging process by affecting cellular metabolism and stress responses. Specifically, C24 Ceramide (d17:1/24:0) has been found to promote autophagy, a process that helps cells remove damaged organelles and proteins. This autophagy-promoting effect may contribute to the overall health and longevity of cells, making it a promising target for anti-aging therapies.

The unique properties of C24 Ceramide (d17:1/24:0) have also led to its use in drug delivery systems. Due to its ability to form stable lipid vesicles, this ceramide can be used as a carrier for various therapeutic agents. Studies have shown that encapsulating drugs within ceramide-based vesicles can enhance their bioavailability and target specificity, leading to improved therapeutic outcomes. This approach has been particularly useful in the delivery of hydrophobic drugs and nucleic acids.

In conclusion, C24 Ceramide (d17:1/24:0) is a multifunctional lipid with significant implications for both basic research and therapeutic applications. Its roles in skin barrier function, immune modulation, cellular senescence, and drug delivery make it a valuable molecule for further investigation and development. As research continues to uncover new insights into the biology of ceramides, it is likely that C24 Ceramide (d17:1/24:0) will play an increasingly important role in advancing our understanding of cellular processes and developing novel treatments for various diseases.